4-(4-chloro-2-methylphenoxy)-N-(2-methoxyethyl)butan-1-amine;oxalic acid

• IUPAC Name: 4-(4-chloro-2-methylphenoxy)-N-(2-methoxyethyl)butan-1-amine;oxalic acid
• InChI: InChI=1S/C14H22ClNO2.C2H2O4/c1-12-11-13(15)5-6-14(12)18-9-4-3-7-16-8-10-17-2;3-1(4)2(5)6/h5-6,11,16H,3-4,7-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: FKHFVUNXKKPRJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCCCNCCOC.C(=O)(C(=O)O)O
• Molecular Formula: C16H24ClNO6
• Molecular Weight: 361.8 g/mol

Description

MCPB, or 4-(4-chloro-2-methylphenoxy)butanoic acid, is a phenoxybutyric herbicide. It has a molecular formula of C10H13ClO3 and a molecular weight of 216.661. The compound appears as colourless crystals or beige to brown flakes.

Molecular Structure Analysis

The IUPAC Standard InChI for MCPB is InChI=1S/C11H13ClO3/c1-8-7-9(12)4-5-10(8)15-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14).

Physical and Chemical Properties Analysis

MCPB has a density of 1.233 g/cm3 at 22 °C. It has a melting point of 373.86 K. The compound is soluble in acetone, dichloromethane, and ethanol, but has low solubility in hexane.

Mechanism of Action

In susceptible plants, MCPB undergoes beta-oxidation to MCPA, which is subsequently degraded to 4-chloro-2-methylphenol, followed by ring hydroxylation and ring opening.

Safety and Hazards

MCPB has an acute oral LD50 of 800 mg/kg, indicating moderate toxicity. It is an eye irritant but not a skin irritant.